Cas no 79023-51-1 (1,3,3-Trimethyl-3,4-dihydroisoquinoline)

1,3,3-Trimethyl-3,4-dihydroisoquinoline is a heterocyclic organic compound with a partially saturated isoquinoline backbone. Its structure features a fused benzene and piperidine ring system, substituted with three methyl groups at the 1, 3, and 3 positions. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The presence of the dihydroisoquinoline core offers reactivity for further functionalization, while the methyl groups enhance stability and influence steric and electronic properties. Its applications may include use in ligand design, catalysis, or as a precursor for bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity.
1,3,3-Trimethyl-3,4-dihydroisoquinoline structure
79023-51-1 structure
Product Name:1,3,3-Trimethyl-3,4-dihydroisoquinoline
CAS No:79023-51-1
MF:C12H15N
MW:173.254203081131
MDL:MFCD00608546
CID:533515
PubChem ID:253660368
Update Time:2025-06-14

1,3,3-Trimethyl-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 3,4-dihydro-1,3,3-trimethyl-
    • 1,3,3-Trimethyl-3,4-dihydroisoquinoline
    • 1,3,3-trimethyl-4H-isoquinoline
    • Isoquinoline,3,4-dihydro-1,3,3-trimethyl
    • 3,4-Dihydro-1,3,3-trimethylisoquinoline
    • HFNOAVXTUXLYNM-UHFFFAOYSA-N
    • HMS1675F16
    • STK791085
    • 1,3,3-trimethyl-3,4-dihydroisoquinolin
    • BAS 02098087
    • ST092471
    • 1,3,3-Trimethyl-3,4-dihydroisoquinoline #
    • A0653/0030357
    • SCHEMBL4847090
    • AKOS000568479
    • SR-01000396533-1
    • DTXSID00344057
    • CS-0045321
    • T3060
    • CHEMBL1622457
    • T72947
    • SR-01000396533
    • 79023-51-1
    • MFCD00608546
    • AS-65345
    • SY056581
    • 3,4-Dihydro-1,3,3-trimethylisoquinoline (ACI)
    • DB-190734
    • MDL: MFCD00608546
    • Inchi: 1S/C12H15N/c1-9-11-7-5-4-6-10(11)8-12(2,3)13-9/h4-7H,8H2,1-3H3
    • InChI Key: HFNOAVXTUXLYNM-UHFFFAOYSA-N
    • SMILES: N1C(C)(C)CC2C(=CC=CC=2)C=1C

Computed Properties

  • Exact Mass: 173.12000
  • Monoisotopic Mass: 173.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4
  • XLogP3: 2.2

Experimental Properties

  • Boiling Point: 125°C/14mmHg(lit.)
  • Refractive Index: 1.5420 to 1.5460
  • PSA: 12.36000
  • LogP: 2.26590
  • λmax: 286(EtOH)(lit.)

1,3,3-Trimethyl-3,4-dihydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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abcr
AB474802-1 g
1,3,3-Trimethyl-3,4-dihydroisoquinoline, 98%; .
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1,3,3-Trimethyl-3,4-dihydroisoquinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Hexane ;  0 °C
1.2 Solvents: Hexane ;  0 °C → rt; 2.5 h, 68 °C; 68 °C → rt
1.3 Reagents: Ammonia Solvents: Water ;  cooled
Reference
Synthesis and evaluation of antimicrobial activity of nitrones from derivatives of aryl-substituted dihydroisoquinoline
Bouzid, Mouna; Abdennabi, Raed; Damak, Mohamed ; Kammoun, Majed, Journal of Chemistry, 2015, 1, 1-7

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Synthesis of enamines - derivatives of 3,4-dihydroisoquinoline
Shklyaev, V. S.; Aleksandrov, B. B.; Legotkina, G. I.; Vakhrin, M. I.; Gavrilov, M. S.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1983, (11),

Production Method 3

Reaction Conditions
1.1 Catalysts: Triphenylstannane
Reference
1-Alkyl- and 1-aryl-substituted-3-aminomethyl-3-methyl-3,4-dihydroisoquinolines and related compounds
Terada, Akira, Memoirs of the Kyushu Institute of Technology, 1980, 10, 41-51

Production Method 4

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Hexane ;  0 °C; 0 °C → rt; 2.5 h, 68 °C; cooled
1.2 Reagents: Ammonia Solvents: Water ;  basified, cooled
Reference
Acid-Promoted Oxygen-Atom Transfer from a Novel Dihydroisoquinoline-Derived Oxaziridine Substituted at Position 1
Kammoun, Majed; Ben Salem, Ridha; Damak, Mohamed, Synthetic Communications, 2012, 42(15), 2181-2190

Production Method 5

Reaction Conditions
1.1 Reagents: Tin tetrachloride ;  3 h, 110 - 130 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Intervention of Phenonium Ion in Ritter Reactions
Ho, Tse-Lok; Chein, Rong-Jie, Journal of Organic Chemistry, 2004, 69(2), 591-592

Production Method 6

Reaction Conditions
Reference
Synthesis and antiarrhythmic and anticoagulant activities of 1-methyl-isoquinoline and isoquinolinecarboxylic acid derivatives
Dautova, R. Z.; Shklyaev, V. S.; Syropyatov, B. Ya.; Aleksandrov, B. B.; Mikhailovskii, A. G.; et al, Khimiko-Farmatsevticheskii Zhurnal, 1989, 23(2), 172-6

1,3,3-Trimethyl-3,4-dihydroisoquinoline Raw materials

1,3,3-Trimethyl-3,4-dihydroisoquinoline Preparation Products

Additional information on 1,3,3-Trimethyl-3,4-dihydroisoquinoline

Comprehensive Overview of 1,3,3-Trimethyl-3,4-dihydroisoquinoline (CAS No. 79023-51-1)

1,3,3-Trimethyl-3,4-dihydroisoquinoline (CAS No. 79023-51-1) is a specialized organic compound belonging to the dihydroisoquinoline family. This heterocyclic structure is widely studied for its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula and structural features make it a subject of interest for researchers exploring bioactive molecules and synthetic intermediates.

In recent years, the demand for high-purity 1,3,3-Trimethyl-3,4-dihydroisoquinoline has surged due to its role in drug discovery and flavor & fragrance industries. Its CAS number 79023-51-1 is frequently searched in scientific databases, reflecting its relevance in organic synthesis and medicinal chemistry. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting its practical significance.

The compound's thermal stability and reactivity have been extensively investigated, particularly in the context of green chemistry and sustainable synthesis. With growing emphasis on eco-friendly processes, researchers are exploring catalytic routes to produce 1,3,3-Trimethyl-3,4-dihydroisoquinoline with minimal waste. This aligns with the broader trend of circular economy in chemical manufacturing.

From a pharmacological perspective, derivatives of dihydroisoquinoline are known for their biological activity, including potential anti-inflammatory and neuroprotective effects. While 79023-51-1 itself is primarily a building block, its structural motif is valuable for designing novel therapeutic agents. This has led to increased interest in its structure-activity relationships (SAR) among drug development professionals.

In material science, 1,3,3-Trimethyl-3,4-dihydroisoquinoline serves as a precursor for functional materials such as organic semiconductors and light-emitting diodes (OLEDs). Its electron-rich aromatic system contributes to charge transport properties, making it relevant for next-generation electronics. Searches for "79023-51-1 applications in OLEDs" have grown significantly, reflecting industry trends.

Analytical characterization of CAS 79023-51-1 typically involves HPLC, GC-MS, and NMR spectroscopy, with researchers frequently querying about "purity analysis methods." The compound's spectral data and chromatographic behavior are well-documented in scientific literature, facilitating its identification and quality control in laboratory settings.

Regarding safety profiles, while not classified as hazardous, proper laboratory handling of 1,3,3-Trimethyl-3,4-dihydroisoquinoline is essential. Common search queries include "storage conditions for 79023-51-1" and "compatibility with common solvents," indicating practical concerns among end-users. The compound's physical properties (melting point, boiling point) are also frequently referenced data points.

The global market for fine chemicals like 79023-51-1 continues to expand, driven by pharmaceutical outsourcing and contract research organizations (CROs). Suppliers often highlight batch-to-batch consistency and regulatory compliance as key purchasing criteria, reflecting industry standards for research-grade chemicals.

Future research directions for 1,3,3-Trimethyl-3,4-dihydroisoquinoline may explore its catalytic applications or polymeric derivatives, areas that are gaining traction in scientific literature. The compound's versatility ensures its continued relevance across multiple high-tech industries, from life sciences to advanced materials.

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